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Compound of Interest

Compound Name: Benzyl-PEG24-MS

Cat. No.: B11826309

For Researchers, Scientists, and Drug Development Professionals

Benzyl-PEG24-MS is a long-chain, polyethylene glycol (PEG)-based PROTAC (Proteolysis
Targeting Chimera) linker used in the synthesis of heterobifunctional molecules designed to
induce targeted protein degradation. As a key component in the development of novel
therapeutics, understanding its properties, safety, and handling procedures is paramount for
ensuring laboratory safety and experimental success. This guide provides an in-depth overview
of Benzyl-PEG24-MS, with a focus on its safe handling, storage, and relevant experimental
considerations.

Chemical and Physical Properties

Benzyl-PEG24-MS is characterized by a benzyl-protected hydroxyl group at one end of a 24-
unit polyethylene glycol chain and a mesylate (MS) leaving group at the other. This bifunctional
nature allows for its use as a linker in PROTAC synthesis.
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Property Value Source

Chemical Formula C56H106027S [1112][3]

Molecular Weight 1243.49 g/mol [1][2]

CAS Number 2218463-20-6

Appearance Solid/Powder General Supplier Information

Soluble in DMSO (e.g., 10

Solubility M)
m

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for Benzyl-PEG24-MS is not readily available. Therefore, a
conservative approach to handling is recommended, based on the safety profiles of its
constituent functional groups: a long-chain PEG, a benzyl ether, and a mesylate ester.

Potential Hazards:

o Mesylate Group: Sulfonate esters, including mesylates, are known to be potential alkylating
agents. Alkylating agents can be genotoxic (mutagenic) and carcinogenic. While the
reactivity of a large molecule like Benzyl-PEG24-MS may be lower than that of smaller alkyl
mesylates, it is crucial to handle the compound as a potential mutagen.

e Benzyl Group: Benzyl alcohol, a related compound, is harmful if swallowed, inhaled, or in
contact with skin, and can cause serious eye irritation.

» PEG Moiety: Polyethylene glycols are generally considered to have low toxicity. However, as
with any chemical, direct contact and inhalation should be minimized.

Recommended Precautionary Measures:

Based on the potential hazards, the following general handling precautions are advised:
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Precautionary Statement Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a POISON
P301 + P312 ]
CENTER/doctor if you feel unwell.
P302 + P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304 + P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling and Personal Protective Equipment (PPE)

Given the potential hazards, particularly the presence of the mesylate group, stringent handling
procedures should be followed.

Engineering Controls:

o Work with Benzyl-PEG24-MS should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.

e Emergency eye wash stations and safety showers should be readily accessible.

Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Dispose of
contaminated gloves after use.

o Skin and Body Protection: A laboratory coat is required. Additional protective clothing may be
necessary for larger quantities or when there is a risk of splashing.

» Respiratory Protection: If working outside of a fume hood or if dusts/aerosols are generated,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

The following diagram illustrates a recommended workflow for handling Benzyl-PEG24-MS in

a research setting.
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Preparation

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

l

Work within a certified
chemical fume hood

Handling

Weigh the required amount
of Benzyl-PEG24-MS

l

Dissolve in an appropriate
solvent (e.g., DMSO)

Reaction

Add to the reaction
mixture under inert
atmosphere if necessary

Monitor reaction
progress (e.g., TLC, LC-MS)

Cleanup and Disposal

Quench any unreacted
mesylate if necessary

l

Dispose of waste in
accordance with institutional
and local regulations

Click to download full resolution via product page

Caption: Recommended laboratory workflow for handling Benzyl-PEG24-MS.
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Storage Recommendations

Proper storage is crucial to maintain the integrity and stability of Benzyl-PEG24-MS.

Condition Duration Recommendations Source

Store at -20°C in a

Powder 2 years tightly sealed DC Chemicals
container.

In DMSO 2 weeks Store at 4°C. DC Chemicals

In DMSO 6 months Store at -80°C. DC Chemicals

Note: Storage recommendations may vary slightly between suppliers. Always refer to the
product datasheet for specific instructions.

Accidental Release and First Aid Measures

Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 3.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

Prevent the material from entering drains or waterways.
First Aid:
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
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medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Considerations

Waste containing Benzyl-PEG24-MS should be treated as hazardous chemical waste.

e Dispose of unused material and contaminated items in accordance with institutional, local,
and national regulations.

¢ Do not dispose of down the drain or in regular trash.

Experimental Protocols: Use in PROTAC Synthesis

Benzyl-PEG24-MS serves as a linker in the modular synthesis of PROTACs. The mesylate
group is a good leaving group for nucleophilic substitution, typically by an amine or thiol on a
warhead or E3 ligase ligand. The benzyl group is a protecting group for the terminal hydroxyl,
which can be deprotected in a subsequent step to allow for conjugation to the other half of the
PROTAC molecule.

General Experimental Protocol for PROTAC Synthesis using Benzyl-PEG24-MS:

This is a generalized protocol; specific reaction conditions (e.g., solvent, base, temperature) will
need to be optimized for the specific substrates.

o Conjugation to the First Ligand (e.g., an amine-containing ligand):

[e]

Dissolve the amine-containing ligand (1 equivalent) in a suitable anhydrous aprotic solvent
(e.g., DMF, DMSO) under an inert atmosphere (e.g., nitrogen, argon).

[¢]

Add a non-nucleophilic base (e.g., diisopropylethylamine (DIPEA), 2-3 equivalents).

o

Add a solution of Benzyl-PEG24-MS (1-1.2 equivalents) in the same solvent.

(¢]

Stir the reaction at room temperature or with gentle heating (e.g., 40-60°C) and monitor by
LC-MS or TLC.
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o Upon completion, perform an aqueous workup and purify the product (e.g., by flash
column chromatography or preparative HPLC) to obtain the Benzyl-PEG24-ligand
conjugate.

o Deprotection of the Benzyl Group:

o Dissolve the Benzyl-PEG24-ligand conjugate in a suitable solvent (e.g., methanol,
ethanol).

o Add a palladium catalyst (e.g., 10% Pd/C).

o Subject the mixture to an atmosphere of hydrogen gas (e.g., using a balloon or a Parr
hydrogenator).

o Monitor the reaction by LC-MS or TLC.

o Upon completion, filter off the catalyst (e.g., through Celite) and concentrate the filtrate to
yield the deprotected HO-PEG24-ligand.

e Conjugation to the Second Ligand:

o The newly formed hydroxyl group can then be functionalized (e.g., converted to a
mesylate, tosylate, or activated for ester or ether formation) to react with the second
ligand, completing the PROTAC synthesis. Alternatively, the second ligand may have a
functional group that can directly react with the hydroxyl group under appropriate coupling
conditions (e.g., Mitsunobu reaction).

The following diagram illustrates the logical relationship in a typical PROTAC synthesis
involving a PEG linker.
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Ligand 1 Bifunctional Linker Ligand 2
(for Target Protein) (e.g., Benzyl-PEG24-MS) (for E3 Ligase)
|
Synthesis Steps
\ :
Step 1:

Couple Ligand 1 to Linker

Step 2:
Deprotect/Activate Linker

«

Step 3:
Couple Ligand 2

Final Rroduct

PROTAC Molecule

Click to download full resolution via product page

Caption: Logical workflow for PROTAC synthesis using a bifunctional linker.

This guide is intended to provide a comprehensive overview of the safety, handling, and
storage of Benzyl-PEG24-MS for research and development purposes. It is essential to
supplement this information with a thorough risk assessment for any specific experimental
procedures and to always adhere to institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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